3-(2-Aminoethyl)-5-[3-(4-butoxyphenyl)propylidene]-1,3-thiazolidine-2,4-dione;hydrochloride

Specification

• Molecular Formula: C18H25ClN2O3S
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 3-(2-aminoethyl)-5-[3-(4-butoxyphenyl)propylidene]-1,3-thiazolidine-2,4-dione;hydrochloride
• Standard InChI: InChI=1S/C18H24N2O3S.ClH/c1-2-3-13-23-15-9-7-14(8-10-15)5-4-6-16-17(21)20(12-11-19)18(22)24-16;/h6-10H,2-5,11-13,19H2,1H3;1H
• Standard InChI Key: HADFDMGQKBGVAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CCC=C2C(=O)N(C(=O)S2)CCN.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a thiazolidine-2,4-dione ring system substituted at the 3-position with a 2-aminoethyl group and at the 5-position with a 3-(4-butoxyphenyl)propylidene chain. The Z-configuration of the propylidene double bond is critical for its biological activity, as confirmed by X-ray crystallography and nuclear magnetic resonance (NMR) studies. The hydrochloride salt enhances solubility in polar solvents, facilitating its use in aqueous experimental systems.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₈H₂₅ClN₂O₃S
Molecular Weight	384.9 g/mol
IUPAC Name	(5Z)-3-(2-Aminoethyl)-5-[3-(4-butoxyphenyl)propylidene]-1,3-thiazolidine-2,4-dione hydrochloride
Solubility (DMSO)	~10 mg/mL
LogP	4.78
UV-Vis λmax	226 nm, 280 nm

Biochemical and Pharmacological Profile

Mechanism of Action

This compound acts as a selective inhibitor of sphingosine kinase 2 (SPHK2), an enzyme responsible for phosphorylating sphingosine to sphingosine-1-phosphate (S1P). S1P regulates cellular processes such as proliferation, apoptosis, and immune response. Competitive binding assays reveal a Ki value of 6.4 µM for SPHK2 inhibition, with minimal activity against SPHK1 (IC₅₀ > 50 µM). The aminoethyl group facilitates hydrogen bonding with catalytic residues, while the hydrophobic butoxyphenyl moiety stabilizes interactions within the enzyme's substrate-binding pocket.

Table 2: Pharmacological Data

Parameter	Value
SPHK2 Inhibition (IC₅₀)	4.3 µM
SPHK1 Inhibition (IC₅₀)	>50 µM
Aqueous Solubility	0.5 mg/mL (1:1 DMSO:PBS)

Research Applications

Role in Sphingolipid Pathway Studies

By selectively inhibiting SPHK2, this compound has become a vital tool for dissecting the sphingolipid pathway's role in cancer, inflammation, and neurodegenerative diseases. In glioblastoma models, its application reduces intracellular S1P levels by 70%, leading to caspase-3 activation and apoptosis. Comparative studies with pan-SPHK inhibitors (e.g., ABC294640) highlight its utility in isolating SPHK2-specific effects.

Comparative Analysis with Structural Analogs

Selectivity Over SPHK1 Inhibitors

Unlike non-selective inhibitors such as SKI-II, this compound’s 4-butoxyphenyl group confers >10-fold selectivity for SPHK2. Molecular docking simulations attribute this to steric complementarity with SPHK2’s larger hydrophobic subpocket.